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Compound of Interest

Compound Name: SC 51089 free base

Cat. No.: B10767196

Essential Safety and Handling Guide for SC
51089 Free Base

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling SC 51089 free base. Due to conflicting safety
information from suppliers, a conservative approach is mandated. This compound must be
treated as potentially hazardous. Avoid all routes of exposure, including ingestion, inhalation,
and contact with eyes and skin. Thoroughly wash all surfaces and hands after handling.

Hazard Assessment and Chemical Properties

While one supplier classifies SC 51089 free base as non-hazardous, another strongly advises
treating it as a hazardous substance. In the absence of conclusive data, all personnel must
adhere to the more stringent safety precautions.

Table 1: Chemical and Physical Properties of SC 51089 Free Base
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Property Value
Chemical Formula C22H19CIN4O3
Molecular Weight 422.86 g/mol
Appearance Solid

CAS Number 146033-03-6

Personal Protective Equipment (PPE)

A comprehensive assessment of workplace hazards should be conducted to determine the

appropriate level of PPE. The following table outlines the minimum required PPE for handling

SC 51089 free base.

Table 2: Personal Protective Equipment (PPE) Requirements

Protection Type

Minimum Requirement

Specifications and Best
Practices

Hand Protection

Nitrile gloves

Double-gloving is
recommended. Change gloves

immediately if contaminated.

Eye Protection

Safety glasses with side

shields or goggles

Must be ANSI Z87.1 compliant.

Body Protection

Laboratory coat

Should be fully buttoned.
Consider a flame-retardant
coat if working with flammable

solvents.

Respiratory Protection

Use in a well-ventilated area or

fume hood

If weighing or handling
powders outside of a fume
hood, a fit-tested N95

respirator is recommended.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is essential to minimize exposure and ensure a safe
laboratory environment.

Preparation and Weighing

o Designated Area: All handling of SC 51089 free base should occur in a designated area,
such as a chemical fume hood, to contain any airborne particles.

o Decontamination: Before and after handling, decontaminate the work surface with an
appropriate solvent.

e Weighing: When weighing the solid compound, use a containment balance or a balance
within a fume hood to prevent inhalation of fine powders.

o Spill Kit: Ensure a chemical spill kit is readily accessible.

Solution Preparation
e Solvent Selection: SC 51089 free base is soluble in DMSO.

» Dissolving: Add the solvent to the solid compound slowly and carefully within the fume hood.

e Labeling: Clearly label the container with the compound name, concentration, solvent, date,
and appropriate hazard warnings.

Disposal Plan

All waste generated from handling SC 51089 free base must be considered hazardous waste.

Table 3: Waste Disposal Procedures
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Waste Type Disposal Protocol
) Collect in a dedicated, sealed, and clearly
Solid Waste :
labeled hazardous waste container.
Collect in a dedicated, sealed, and clearly
Liquid Waste labeled hazardous waste container. Do not pour

down the drain.

) Dispose of as solid hazardous waste in a sealed
Contaminated PPE )
and labeled container.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Emergency Procedures

Table 4: First Aid and Emergency Response

Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ] ) ) )

and lower eyelids. Seek immediate medical

attention.

Immediately wash the affected area with soap
Skin Contact and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

i Do NOT induce vomiting. Rinse mouth with
Ingestion _ _ _ _
water. Seek immediate medical attention.

In the event of a large spill, evacuate the area and follow your institution's emergency spill
response protocol.
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Experimental Workflow and Safety Diagram

The following diagram illustrates the logical flow for safely handling SC 51089 free base.
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Caption: Workflow for Safe Handling of SC 51089 Free Base.

» To cite this document: BenchChem. [Personal protective equipment for handling SC 51089
free base]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10767196#personal-protective-equipment-for-
handling-sc-51089-free-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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